Cas no 57614-52-5 (1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl-)

• Product Name: 1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl-
• CAS No: 57614-52-5
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 344827
• PubChem ID: 13706070
• Update Time: 2025-04-19

1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl-
• N-methyl-3-(5-methyl-3-phenylindazol-1-yl)propanamide
• 57614-52-5
• N-Methyl-3-(5-methyl-3-phenyl-1H-indazol-1-yl)propanamide
• DTXSID10547234

• Inchi： 1S/C18H19N3O/c1-13-8-9-16-15(12-13)18(14-6-4-3-5-7-14)20-21(16)11-10-17(22)19-2/h3-9,12H,10-11H2,1-2H3,(H,19,22)
• InChI Key： VODHXGITUYABAB-UHFFFAOYSA-N
• SMILES： O=C(CCN1C2C=CC(C)=CC=2C(C2C=CC=CC=2)=N1)NC

Computed Properties

• Exact Mass: 293.15297
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.92